Research progress and perspectives on photocatalysts based on the lead-free double halide perovskite
EES Catalysis Pub Date: 2023-10-23 DOI: 10.1039/D3EY00229B
Abstract
Photocatalytic technology stands as a promising solution to address the current energy and environmental challenges. Halide perovskites, particularly lead-free double halide perovskites, have garnered recognition as next-generation photocatalysts due to their adjustable bandgap, low binding energy, broad visible light absorption range, and efficient charge carrier transfer. In this review, we explore the utilization of lead-free double halide perovskites characterized by their non-toxic attributes and diverse chemical compositions and properties as photocatalysts for both hydrogen production and carbon dioxide reduction. We commence by presenting an overview of lead-free double halide perovskites, followed by a comprehensive analysis of recent research outcomes pertaining to their application as photocatalysts for hydrogen production and carbon dioxide reduction. Lastly, we discuss the challenges and prospects associated with lead-free double halide perovskite photocatalysts. This review is anticipated to serve as a valuable reference for the development of lead-free double halide perovskite-based photocatalysts, addressing critical aspects in the pursuit of achieving high-efficiency hydrogen generation and carbon dioxide reduction, crucial for our future energy and environmental needs.
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